Cas no 63165-53-7 (Benzoic acid, 2,3,5,6-tetrabromo-4-chloro-)

• Product Name: Benzoic acid, 2,3,5,6-tetrabromo-4-chloro-
• CAS No: 63165-53-7
• MF: C₇HBr₄ClO₂
• MW: 472.150638341904
• CID: 1647211
• Update Time: 2024-09-12

Benzoic acid, 2,3,5,6-tetrabromo-4-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3,5,6-tetrabromo-4-chloro-

• Inchi： 1S/C7HBr4ClO2/c8-2-1(7(13)14)3(9)5(11)6(12)4(2)10/h(H,13,14)
• InChI Key： VNAJNUBEQRWNPT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(Br)C(Br)=C(Cl)C(Br)=C1Br

Computed Properties

• Exact Mass: 467.63973

Experimental Properties

• Density: 2.642±0.06 g/cm3(Predicted)
• Melting Point: 251-253 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 451.5±45.0 °C(Predicted)
• PSA: 37.3
• pka: 0.49±0.10(Predicted)